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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental persistence of Disperse Blue

291 against other selected disperse dyes. The information is intended to inform environmental

risk assessments and guide the selection of less persistent alternatives in research and

development settings. Disperse dyes, a class of synthetic colorants with low water solubility,

are widely used in the textile industry and can enter the environment through wastewater

effluent. Their persistence and potential for bioaccumulation are of significant concern.

Data Summary of Environmental Persistence
Quantitative data on the environmental persistence of Disperse Blue 291 is limited in publicly

accessible literature. However, based on its chemical structure as a monoazo dye, and in

conjunction with data on similar dyes, a preliminary assessment can be made. The following

table summarizes available data for Disperse Blue 291 and comparable disperse dyes. Gaps in

the data are noted and highlight the need for further experimental investigation.
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Parameter
Disperse Blue
291

C.I. Disperse
Red 177

C.I. Disperse
Orange 37

C.I. Disperse
Yellow 54

CAS Number 56548-64-2 68133-69-7 13301-61-6 12223-85-7

Chemical Class Monoazo Dye Monoazo Dye Monoazo Dye Quinoline

Biodegradability

(Half-life in

sediment)

Estimated to be

in the order of

hours (as a

nitroazobenzene

dye)[1]

Data not

available

Data not

available

Estimated to be

in the order of

months (as a

quinoline dye)[1]

Ready

Biodegradability

(e.g., OECD

301F)

Data not

available

Data not

available

Data not

available

Data not

available

Inherent

Biodegradability

(e.g., OECD

302B)

Data not

available

Data not

available

Data not

available

Data not

available

Bioaccumulation

Potential (log

Kow)

4.1 (computed)
Data not

available

Data not

available
3.1 (computed)

Bioaccumulation

Factor (BCF)

Data not

available

Data not

available

Data not

available

Data not

available

Note: The half-life estimation for Disperse Blue 291 is based on its classification as a

nitroazobenzene dye, a group which has been shown to have half-lives in the order of hours in

sediment.[1] Disperse Blue 291 is a monoazo dye.[2][3] In contrast, quinoline-based dyes like

Disperse Yellow 54 are expected to be significantly more persistent.[1] The computed log Kow

value for Disperse Blue 291 suggests a potential for bioaccumulation.

Experimental Protocols
The assessment of a chemical's environmental persistence is guided by a set of standardized

experimental protocols, primarily those developed by the Organisation for Economic Co-
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operation and Development (OECD). These tests are designed to evaluate a substance's

biodegradability and its potential to bioaccumulate in organisms.

Biodegradability Testing
Biodegradability is assessed in a tiered approach, moving from stringent tests for ready

biodegradability to simulations of environmental compartments.

Ready Biodegradability (OECD 301): These tests assess the potential for a substance to

undergo rapid and ultimate biodegradation in an aerobic aqueous medium. The Manometric

Respirometry Test (OECD 301F) is a common method.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms from a source like activated sludge and incubated in a closed flask

with a device to measure oxygen consumption. Biodegradation is determined by

measuring the oxygen consumed over a 28-day period.

Procedure for Dyes: Given the low water solubility of disperse dyes, a dispersion of the

dye is prepared. The test substance is added to the mineral medium in the respirometer

flasks, followed by the inoculum. The oxygen uptake is measured continuously. A

reference compound is run in parallel to validate the test.

Interpretation: A substance is considered "readily biodegradable" if it reaches at least 60%

of its theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test.

Inherent Biodegradability (OECD 302): If a substance fails to be classified as readily

biodegradable, tests for inherent biodegradability are conducted. These tests use conditions

more favorable for biodegradation. The Zahn-Wellens/EMPA Test (OECD 302B) is a relevant

example.

Principle: The test substance is incubated with a higher concentration of microorganisms

(activated sludge) and nutrients for up to 28 days. Biodegradation is assessed by

measuring the removal of dissolved organic carbon (DOC).

Procedure for Dyes: The dye is added to the test medium with the activated sludge.

Samples are taken at regular intervals, filtered, and the DOC of the filtrate is measured.
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Interpretation: A removal of DOC greater than 70% indicates inherent, ultimate

biodegradability. A removal of over 20% indicates inherent, primary biodegradability.

Bioaccumulation Potential Testing
The potential for a substance to accumulate in living organisms is a critical aspect of its

environmental risk profile.

Partition Coefficient (n-octanol/water) (OECD 107 & 117): The octanol-water partition

coefficient (Kow) is a key indicator of a substance's hydrophobicity and its tendency to

partition into the fatty tissues of organisms.

Principle: The Shake Flask Method (OECD 107) involves dissolving the substance in a

mixture of n-octanol and water and measuring its concentration in each phase after

equilibrium is reached. The HPLC Method (OECD 117) estimates the log Kow based on

the retention time of the substance on a reverse-phase HPLC column.

Procedure for Dyes: For the shake flask method, a known amount of the dye is added to a

mixture of n-octanol and water, shaken until equilibrium is reached, and the phases are

separated. The concentration of the dye in each phase is then determined using a suitable

analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Interpretation: A higher log Kow value (typically > 3) suggests a higher potential for

bioaccumulation.

Bioaccumulation in Fish (OECD 305): This test directly measures the accumulation of a

substance in fish from the surrounding water.

Principle: Fish are exposed to the test substance in water for a defined uptake period,

followed by a depuration period in clean water. The concentration of the substance in the

fish tissue is measured over time.

Procedure for Dyes: Due to the low water solubility of disperse dyes, maintaining a stable

and measurable concentration in the test water can be challenging. A flow-through system

is often used to ensure constant exposure. The concentration of the dye in the water and

in the fish (whole body or specific tissues) is monitored throughout the uptake and

depuration phases.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: The Bioaccumulation Factor (BCF) is calculated as the ratio of the

concentration of the substance in the fish to the concentration in the water at steady state.

A high BCF value indicates a high potential for bioaccumulation.

Visualization of Environmental Persistence
Assessment
The following diagram illustrates a typical workflow for assessing the environmental persistence

of a disperse dye according to OECD guidelines.
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Workflow for Environmental Persistence Assessment of Disperse Dyes
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Assessment workflow for dye persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Cas 56548-64-2,Disperse Blue 291 | lookchem [lookchem.com]

3. Disperse Blue 291 CAS#: 56548-64-2 [m.chemicalbook.com]

To cite this document: BenchChem. [Comparative Environmental Persistence of Disperse
Blue 291: A Scientific Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345536#comparison-of-the-environmental-
persistence-of-disperse-blue-291g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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